Cas no 1711-40-6 (p-tert-butylperbenzoic acid)

• Product Name: p-tert-butylperbenzoic acid
• CAS No: 1711-40-6
• Molecular Formula: C₁₁H₁₄O₃
• Molecular Weight: 194.22706
• CID: 1354212
• PubChem ID: 74379

p-tert-butylperbenzoic acid Properties

Names and Identifiers

• p-tert-butylperbenzoic acid
• 4-tert-butylbenzenecarboperoxoic acid
• Butylperoxybenzoate, P-Tert-
• 1711-40-6
• Benzenecarboperoxoic acid, 4-(1,1-dimethylethyl)-
• SCHEMBL669305
• 4-tert-butylperoxybenzoic acid
• P-TERT-BUTYLPEROXYBENZOIC ACID
• TZAJCDOWOPBMKD-UHFFFAOYSA-N
• Peroxybenzoic acid, p-tert-butyl-
• Q27261324
• 55PKU7YJIJ
• UNII-55PKU7YJIJ
• EINECS 216-981-5
• DTXSID30169013
• NS00025616
• p-t-butylperbenzoic acid

• InChIKey： TZAJCDOWOPBMKD-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O3/c1-11(2,3)9-6-4-8(5-7-9)10(12)14-13/h4-7,13H,1-3H3
• SMILES： CC(C)(C)C1=CC=C(C=C1)C(=O)OO

Computed Properties

• Exact Mass: 194.09432
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 194.094294304g/mol
• Heavy Atom Count: 14
• Complexity: 197
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Peroxybenzoic acids and derivatives